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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl alcohol

Cat. No.: B068981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physicochemical properties of 3-Fluoro-
4-methylbenzyl alcohol, a compound of interest in various research and development

applications. The data presented is intended to support laboratory work and computational

modeling.

Molecular Identity and Weight
The fundamental identifying characteristics of 3-Fluoro-4-methylbenzyl alcohol are detailed

below. The molecular weight is a critical parameter for stoichiometric calculations in chemical

reactions and for the interpretation of mass spectrometry data.

Property Value

Chemical Name 3-Fluoro-4-methylbenzyl alcohol

Synonyms (3-fluoro-4-methylphenyl)methanol

CAS Number 192702-79-7

Molecular Formula C₈H₉FO

Molecular Weight 140.15 g/mol [1]
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The molecular formula C₈H₉FO indicates the elemental composition of the molecule, which

consists of eight carbon atoms, nine hydrogen atoms, one fluorine atom, and one oxygen atom.

[1] The precise molecular weight is derived from the sum of the atomic weights of these

constituent atoms.

Note: The user's request for experimental protocols, signaling pathways, and logical

relationship diagrams are not applicable to the determination of a compound's molecular

weight. Therefore, these sections are omitted from this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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